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Introduction

Methoxyphenone, with the CAS registry number 41295-28-7, is a benzophenone derivative
known chemically as (4-methoxy-3-methylphenyl)(3-methylphenyl)methanone.[1][2][3] This
compound has garnered attention primarily for its application in the agricultural sector as a
selective herbicide.[4][5] Its mechanism of action involves the inhibition of photosynthesis, a
critical process for plant survival.[4] This technical guide provides an in-depth overview of the
chemical and physical properties of Methoxyphenone, detailed experimental protocols for its
synthesis and analysis, and a visualization of its herbicidal mode of action.

Chemical and Physical Properties

A summary of the key physicochemical properties of Methoxyphenone is presented in the
table below. These properties are crucial for understanding its behavior in various experimental
and environmental settings.
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Property Value Source(s)
Molecular Formula C16H1602 [1112][31[6]
Molecular Weight 240.30 g/mol (112171

Accurate Mass

240.115 g/mol

[3]

Melting Point 62.25 °C [1]
Boiling Point (estimated) 343.02 °C [1]
Flash Point 174.4 °C [1]

Density (estimated)

1.0752 g/cm3

[1]

Water Solubility

2 mg/L (at 20 °C)

[1]

Appearance

Solid

[6]

Solubility in Organic Solvents

Soluble in Chloroform
(Slightly), DMSO (Slightly)

[1]

Storage Conditions

Dry, dark, and at 0 - 4 °C for
short term (days to weeks) or
-20 °C for long term (months to

years).

[8]

Experimental Protocols
Synthesis of Methoxyphenone via Friedel-Crafts

Acylation

A common and effective method for the synthesis of benzophenone derivatives like

Methoxyphenone is the Friedel-Crafts acylation. The following protocol is a generalized

procedure that can be adapted for the synthesis of 3,3'-Dimethyl-4-methoxybenzophenone.

Materials:

e m-Toluic acid

e 0-Methylanisole
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e Polyphosphoric acid (PPA)

e Dichloromethane (CH2Cl2)

e Sodium bicarbonate (NaHCO3) solution
e Anhydrous magnesium sulfate (MgSQOa)
e Round-bottom flask

e Magnetic stirrer

e Heating mantle

e Separatory funnel

» Rotary evaporator

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer, combine m-toluic acid and o-
methylanisole in a 1:1 molar ratio.

» Add polyphosphoric acid to the flask. The amount of PPA should be sufficient to ensure
efficient stirring of the reaction mixture.

o Heat the mixture with stirring. The reaction temperature and time will need to be optimized,
but a starting point could be 80-100 °C for several hours.

» Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer
Chromatography (TLC).

e Once the reaction is complete, cool the mixture to room temperature and carefully pour it into
a beaker containing ice water to quench the reaction.

o Extract the aqueous mixture with dichloromethane.
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o Combine the organic extracts and wash them with a saturated sodium bicarbonate solution
to neutralize any remaining acid, followed by a wash with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator to obtain the crude product.

e The crude Methoxyphenone can be further purified by recrystallization or column
chromatography.

Logical Workflow for Friedel-Crafts Acylation:
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Synthesis of Methoxyphenone via Friedel-Crafts Acylation

Combine m-Toluic Acid and o-Methylanisole in PPA

:

Heat and Stir Reaction Mixture

:

Monitor Reaction by TLC

:

Quench Reaction in Ice Water

:

Extract with Dichloromethane

:

Wash with NaHCO3 and Brine

:

Dry and Concentrate

Purify by Recrystallization/Chromatography
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Caption: Workflow for Methoxyphenone synthesis.
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Determination of Physicochemical Properties: General
Methodologies

The following are general experimental protocols that can be employed to determine the key

physicochemical properties of Methoxyphenone.

Melting Point Determination (Capillary Method):

A small, finely powdered sample of Methoxyphenone is packed into a capillary tube, sealed
at one end, to a height of 4-6 mm.

The capillary tube is attached to a thermometer.

The assembly is placed in a melting point apparatus (e.g., a Thiele tube or an automated
instrument) containing a suitable heating fluid (e.g., silicone oil).

The temperature is raised at a steady rate (approximately 1-2 °C per minute) near the
expected melting point.

The temperature range from the point at which the first drop of liquid appears to the point at
which the entire sample has melted is recorded as the melting point range.

Boiling Point Determination (Micro Reflux Method):

A small volume (a few milliliters) of Methoxyphenone is placed in a small-scale reaction vial
or test tube containing a boiling chip.

A condenser is attached vertically to the vial.

The apparatus is heated gently until the liquid begins to boil and a ring of refluxing
condensate is observed on the inner wall of the condenser.

A thermometer is positioned so that its bulb is just below the level of the refluxing ring to
measure the temperature of the vapor that is in equilibrium with the boiling liquid.

The stable temperature reading is recorded as the boiling point.

Water Solubility Determination (Flask Method):
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e An excess amount of Methoxyphenone is added to a known volume of distilled water in a
flask.

o The flask is sealed and agitated at a constant temperature (e.g., 20 °C) for a sufficient period
(e.g., 24-48 hours) to ensure equilibrium is reached.

e The mixture is then allowed to stand to allow undissolved solid to settle.

o Asample of the supernatant is carefully removed and filtered or centrifuged to remove any
suspended particles.

e The concentration of Methoxyphenone in the clear aqueous solution is determined using a
suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with
UV detection. This concentration represents the water solubility at the specified temperature.

Experimental Workflow for Property Determination:

General Workflow for Physicochemical Property Determination

Melting Point Boiling Point Water Solubility
Pack Capillary Tube Set up Micro Reflux Equilibrate Excess Solid in Water
Heat in Apparatus Heat to Reflux Separate Saturated Solution

Record Melting Range Measure Vapor Temperature Analyze Concentration (HPLC)
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Caption: Workflow for determining physical properties.
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Mechanism of Action: Inhibition of Photosynthesis

Methoxyphenone functions as a selective herbicide by inhibiting photosynthesis in susceptible
plants.[4] Specifically, it is known to interfere with the photosynthetic electron transport chain in
Photosystem II (PSIlI).

The herbicidal action of many benzophenones and other classes of herbicides involves binding
to the D1 protein of the PSII reaction center. This binding event blocks the transfer of electrons
from the primary quinone acceptor (Qa) to the secondary quinone acceptor (Qe), thereby
interrupting the flow of electrons necessary for the production of ATP and NADPH. This
disruption not only halts the plant's ability to produce energy through photosynthesis but also
leads to the generation of reactive oxygen species (ROS), which cause oxidative damage to
cellular components, ultimately leading to cell death and the visible symptoms of chlorosis and

necrosis.[9]

Signaling Pathway of Photosynthesis Inhibition:
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Methoxyphenone's Inhibition of Photosystem I
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Caption: Inhibition of Photosystem Il by Methoxyphenone.
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Conclusion

Methoxyphenone (CAS 41295-28-7) is a well-characterized benzophenone derivative with
established herbicidal properties. Its physicochemical characteristics are well-documented, and
its synthesis can be achieved through established organic chemistry methodologies like the
Friedel-Crafts acylation. The primary mode of action as a herbicide is the inhibition of
photosynthetic electron transport at Photosystem I, a mechanism shared by a number of
commercial herbicides. This technical guide provides researchers, scientists, and drug
development professionals with a comprehensive resource on the core chemical properties
and related experimental considerations for Methoxyphenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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